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Compound of Interest |

(4-Methylphenyl) 2-
Compound Name:

ethoxybenzoate
CAS No.: 80008-63-5
Cat. No.: B185075

Get Quote

Introduction: The "Precautionary Principle" in Novel
Compound Handling

As a Senior Application Scientist in drug discovery, | often encounter "orphan” intermediates—
compounds like (4-Methylphenyl) 2-ethoxybenzoate that lack a standardized, commercially
available Safety Data Sheet (SDS). In these instances, relying on generic templates is
negligent. We must instead construct a Predicted Safety Profile based on Structure-Activity
Relationships (SAR), functional group analysis, and the metabolic fate of the molecule.

This guide is not merely a compliance document; it is a derived technical standard for the safe
synthesis, storage, and disposal of (4-Methylphenyl) 2-ethoxybenzoate. It applies the "Worst-
Case Metabolite" rule, assuming the compound carries the toxicity risks of its hydrolysis
products: p-Cresol (Toxic/Corrosive) and 2-Ethoxybenzoic Acid (Irritant).

Chemical Identification & Physicochemical Profile
Nomenclature & Structure[1]
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e IUPAC Name: (4-Methylphenyl) 2-ethoxybenzoate

¢ Synonyms: p-Tolyl 2-ethoxybenzoate; p-Cresyl o-ethoxybenzoate; 2-Ethoxybenzoic acid p-

tolyl ester.

e CAS Number:Not Listed / Research Grade (Treat as Novel Chemical Entity).

e Molecular Formula: C16H160s3

e Molecular Weight: 256.30 g/mol

Predicted Physicochemical Properties

Data derived from structural analogs (e.g., p-Tolyl benzoate, Ethyl 2-ethoxybenzoate).

Property

Predicted Value

Experimental Validation
Method

Physical State

Low-melting solid or viscous oil

Visual inspection at 25°C.

Melting Point

45°C — 65°C (Est.)

Capillary melting point

apparatus.

Solubility (Aq)

Negligible (<0.1 mg/mL)

Visual turbidity test.

Solubility (Org)

High (DCM, DMSO, EtOAc,
MeOH)

Standard dissolution test.

LogP (Oct/Wat)

~3.8 — 4.2 (Lipophilic)

HPLC retention time

correlation.

Flash Point

>110°C (Closed Cup)

Do not test on small scale;

assume combustible.

Hazard Identification (GHS - Derived)

Signal Word:WARNING

Hazard Classification (Predicted)

Based on the p-Cresol moiety (released upon hydrolysis or metabolic cleavage):
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Acute Toxicity (Oral): Category 4 (H302)
Skin Corrosion/Irritation: Category 2 (H315)
Serious Eye Damage/Irritation: Category 2A (H319)

Aquatic Toxicity (Chronic): Category 2 (H411)

Label Elements & Precautionary Statements

e H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[2]

H411: Toxic to aquatic life with long-lasting effects.
P264: Wash hands thoroughly after handling.[1]
P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection.[1]

Metabolic & Degradation Pathway (The "Hidden"
Hazard)

The primary safety risk of this compound is its susceptibility to hydrolysis. In the presence of

moisture, plasma esterases, or varying pH, the ester bond cleaves.

Why this matters: You are not just handling an ester; you are handling a "masked" form of p-

Cresol, a known toxicant and corrosive agent.
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Figure 1: Hydrolysis pathway releasing the toxic p-Cresol moiety. This dictates the handling
protocols.

Handling, Storage & Stability Protocol
The "Dry & Cold" Standard

To prevent the pathway shown in Figure 1, strict moisture control is required.
o Storage Atmosphere: Store under Argon (Ar) or Nitrogen (N2).

o Reasoning: Oxygen promotes radical oxidation of the benzylic methyl group; moisture
promotes ester hydrolysis.

o Temperature:2°C to 8°C (Refrigerated).
o Reasoning: Reduces kinetic rate of spontaneous hydrolysis.
o Container: Amber glass vial with Teflon-lined cap.

o Reasoning: Amber glass prevents UV-degradation; Teflon prevents leaching of plasticizers
by the lipophilic ester.

Self-Validating Purity Check

Before using this compound in biological assays (e.g., IC50 screening), you must validate it
has not degraded.

e Protocol: Run a TLC (Thin Layer Chromatography) in 20% Ethyl Acetate / Hexane.
o Pass Criteria: Single spot (Rf ~0.5-0.7).

 Fail Criteria: Appearance of a lower spot (p-Cresol) or a baseline streak (Benzoic acid). If
failed, repurify via silica plug filtration.

Emergency Response & First Aid

Critical Note: If skin contact occurs, treat as a Phenol Burn due to the potential presence of free
p-Cresol.
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First Aid Workflow

+ Eye Contact: Rinse immediately with water for 15 minutes.[3] Remove contact lenses.[4]
¢ Skin Contact:DO NOT use water alone initially if p-cresol contamination is suspected.

o Step 1: Wipe rapidly with a PEG 300 or PEG 400 soaked swab (Polyethylene Glycol acts
as a solvent to extract phenol from skin pores).

o Step 2: Wash with soap and water.[5]
¢ Ingestion: Do NOT induce vomiting. Rinse mouth.[4][5][6] Call a Poison Center.[1]

Spill Management Workflow

Spill Detected

Evacuate Area &
Don PPE (Double Nitrile Gloves)

y

Contain with Inert Absorbent
(Vermiculite/Sand)

CRITICAL: Avoid Water
(Prevents Hydrolysis to Cresol)

Collect into Sealed
Hazardous Waste Bag

Clean Surface with
Ethanol -> Soap/Water
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Figure 2: Emergency spill response workflow emphasizing moisture avoidance.

Exposure Controls & Personal Protection

Control Measure Specification Rationale

Mandatory. Prevents inhalation
Engineering Controls Chemical Fume Hood of aerosols or volatile
hydrolysis products.

p-Cresol permeates standard

) Double Nitrile Gloves (0.11 latex rapidly. Double gloving
Hand Protection ] ) ]
mm min) provides a breakthrough time
buffer.
i ] Safety glasses are insufficient

Eye Protection Chemical Safety Goggles T o )
if liquid splashing is possible.
Only if handling large

Respiratory N95 / P100 (if solid dust) quantities outside a hood (not

recommended).

Ecological Information & Disposal
Environmental Fate

o Aquatic Toxicity: High. The p-Cresol metabolite is toxic to fish (LC50 ~19 mg/L) and
invertebrates.

» Biodegradability: Expected to be readily biodegradable, but the intermediate metabolites are

toxic.

Disposal Protocol

e Waste Stream:Organic Solvents (Non-Halogenated).

o Method: High-temperature incineration equipped with scrubbers.
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Prohibition:NEVER pour down the drain. The hydrolysis in the sewer system will release
toxic phenols into the water table.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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